Cas no 1262516-23-3 (4-Bromo-3-fluoro-2-methylphenol)

• Product Name: 4-Bromo-3-fluoro-2-methylphenol
• CAS No: 1262516-23-3
• MF: C₇H₆BrFO
• MW: 205.024344921112
• MDL: MFCD22414511
• CID: 4583954
• PubChem ID: 74888551
• Update Time: 2025-06-22

4-Bromo-3-fluoro-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-fluoro-2-methylphenol
• E76538
• AKOS027315027
• CS-0169333
• MFCD22414511
• 4-Bbromo-3-fluoro-2-methylphenol
• SCHEMBL20835480
• BS-40610
• 1262516-23-3
• 4-Bromo-3-fluoro-2-methylphenol

• MDL： MFCD22414511
• Inchi： 1S/C7H6BrFO/c1-4-6(10)3-2-5(8)7(4)9/h2-3,10H,1H3
• InChI Key： BOINEAWTTLAFEN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1F)O

Computed Properties

• Exact Mass: 203.95861g/mol
• Monoisotopic Mass: 203.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Additional information on 4-Bromo-3-fluoro-2-methylphenol

4-Bromo-3-fluoro-2-methylphenol (CAS No. 1262516-23-3): A Comprehensive Overview of Its Properties and Applications

4-Bromo-3-fluoro-2-methylphenol (CAS No. 1262516-23-3) is a halogenated phenolic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and material science. This compound, characterized by its unique molecular structure, serves as a versatile intermediate in synthetic chemistry. Its bromo and fluoro substituents, along with the methyl group, contribute to its reactivity and potential applications in various industrial and research contexts.

The growing interest in halogenated phenols like 4-Bromo-3-fluoro-2-methylphenol stems from their utility in designing advanced materials and bioactive molecules. Researchers and manufacturers often search for keywords such as "synthesis of bromo-fluoro phenols", "applications of halogenated aromatic compounds", and "CAS 1262516-23-3 supplier", reflecting the demand for detailed information on this compound. Its relevance is further highlighted by its role in the development of agrochemicals, dyes, and pharmaceutical intermediates.

One of the key advantages of 4-Bromo-3-fluoro-2-methylphenol is its stability under various reaction conditions, making it a preferred choice for multi-step synthetic processes. The presence of both bromo and fluoro groups allows for selective functionalization, enabling chemists to tailor the compound for specific applications. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficiency and minimal waste generation are prioritized.

In the pharmaceutical industry, halogenated phenols are often explored for their potential as building blocks in drug discovery. For instance, 4-Bromo-3-fluoro-2-methylphenol could be utilized in the synthesis of novel antimicrobial or anti-inflammatory agents. Searches for "halogenated phenol derivatives in medicine" and "CAS 1262516-23-3 in drug development" underscore the compound's significance in this domain. Additionally, its use in material science, particularly in the creation of specialty polymers and coatings, is an area of active research.

From a technical perspective, the physical and chemical properties of 4-Bromo-3-fluoro-2-methylphenol are well-documented. It typically appears as a white to off-white crystalline solid with a distinct melting point and solubility profile. These characteristics are critical for researchers who rely on precise data for their experiments. Popular queries such as "solubility of 4-Bromo-3-fluoro-2-methylphenol" and "thermal stability of CAS 1262516-23-3" reflect the need for accurate technical specifications.

Environmental and safety considerations are also paramount when working with halogenated compounds. While 4-Bromo-3-fluoro-2-methylphenol is not classified as a hazardous material, proper handling and disposal protocols should always be followed. This aligns with broader industry trends focusing on responsible chemical management and eco-friendly practices. Searches for "safe handling of bromo-fluoro phenols" and "environmental impact of CAS 1262516-23-3" indicate a growing awareness of these issues among professionals.

In conclusion, 4-Bromo-3-fluoro-2-methylphenol (CAS No. 1262516-23-3) is a compound of considerable interest due to its structural features and broad applicability. Whether in pharmaceuticals, materials science, or organic synthesis, its versatility makes it a valuable asset for researchers and industries alike. As the demand for specialized chemicals continues to rise, compounds like this will remain at the forefront of innovation and development.